Cas no 1705581-28-7 (5-Aminovaleric Acid Hydroiodide (Low water content))

• Product Name: 5-Aminovaleric Acid Hydroiodide (Low water content)
• CAS No: 1705581-28-7
• MF: C₅H₁₂INO₂
• MW: 245.058753967285
• CID: 2953040
• PubChem ID: 354334071
• Update Time: 2025-05-25

5-Aminovaleric Acid Hydroiodide (Low water content) Chemical and Physical Properties

Names and Identifiers

• 5-Aminovaleric Acid Hydroiodide (Low water content)
• 5-Aminopentanoic Acid Hydroiodide (Low water content)
• 5-AVAI (Low water content)
• Homopiperidinic Acid Hydroiodide (Low water content)
• 5-Aminopentanoic Acid Hydroiodide
• 5-AVAI
• 5-Aminovaleric acid hydroiodide
• Homopiperidinic Acid Hydroiodide

• Inchi： 1S/C5H11NO2.HI/c6-4-2-1-3-5(7)8;/h1-4,6H2,(H,7,8);1H
• InChI Key： QRCPJIVRDACIKP-UHFFFAOYSA-N
• SMILES： I.OC(CCCCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 72.8
• Topological Polar Surface Area: 63.3

5-Aminovaleric Acid Hydroiodide (Low water content) Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Material Chemicals Electrical Materials Biosensor Materials
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Material Chemicals Electrical Materials

Additional information on 5-Aminovaleric Acid Hydroiodide (Low water content)

5-Aminovaleric Acid Hydroiodide (Low Water Content)

5-Aminovaleric Acid Hydroiodide, also known as Low Water Content 5-Aminovaleric Acid Hydroiodide, is a compound with the CAS number 1705581-28-7. This compound has garnered significant attention in recent years due to its unique properties and applications in various fields, particularly in the pharmaceutical and biochemical industries. The compound is a hydroiodide salt of 5-aminovaleic acid, which is an amino acid derivative with potential bioactive properties.

The chemical structure of 5-Aminovaleric Acid Hydroiodide consists of a five-carbon chain with an amine group (-NH2) attached to the fifth carbon. The hydroiodide form indicates the presence of iodine in the compound, which can influence its physical and chemical properties. The low water content version of this compound is particularly valuable for applications where moisture sensitivity is a concern, such as in certain pharmaceutical formulations or biochemical assays.

Recent studies have highlighted the potential of 5-Aminovaleric Acid Hydroiodide in neuropharmacology. Researchers have explored its role as a precursor to gamma-aminobutyric acid (GABA), a key neurotransmitter in the central nervous system. GABA plays a crucial role in regulating neuronal excitability and maintaining cognitive function. By serving as a precursor, 5-Aminovaleric Acid Hydroiodide may offer therapeutic benefits in conditions such as anxiety, epilepsy, and sleep disorders.

In addition to its neuropharmacological applications, 5-Aminovaleric Acid Hydroiodide has shown promise in sports nutrition and performance enhancement. Some studies suggest that it may improve physical endurance and recovery by influencing metabolic pathways and reducing muscle fatigue. This has led to its inclusion in certain dietary supplements aimed at athletes and fitness enthusiasts.

The synthesis of 5-Aminovaleric Acid Hydroiodide involves a multi-step process that typically begins with the isolation or synthesis of 5-aminovaleic acid. The conversion to its hydroiodide form is achieved through reaction with hydrogen iodide (HI), ensuring optimal solubility and stability for subsequent applications. The low water content variant is often produced through careful drying or lyophilization processes to minimize moisture levels, enhancing its shelf life and usability.

Safety considerations are paramount when handling 5-Aminovaleric Acid Hydroiodide. While generally considered non-toxic, proper handling procedures should be followed to avoid exposure risks. Occupational safety guidelines recommend using protective equipment, such as gloves and goggles, when working with this compound in laboratory settings.

The future of 5-Aminovaleric Acid Hydroiodide lies in further exploration of its bioavailability and efficacy in clinical settings. Ongoing research aims to elucidate its mechanisms of action, potential drug interactions, and optimal dosing regimens. As understanding of this compound deepens, it holds the promise of becoming an integral component in novel therapeutic strategies across various medical disciplines.